Cas no 1086063-51-5 (2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide)

• Product Name: 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide
• CAS No: 1086063-51-5
• MF: C₁₁H₁₈BN₃O₄S
• MW: 299.154321193695
• MDL: MFCD12923392
• CID: 1098365
• PubChem ID: 66781540
• Update Time: 2025-06-10

2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide
• 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
• 6-AMINO-5-SULFAMOYLPYRIDINE-3-BORONIC ACID PINACOL ESTER
• AKOS030231964
• SCHEMBL729722
• PS-13075
• 1086063-51-5
• SXJBLRHPTZLDAB-UHFFFAOYSA-N
• MFCD12923392
• MB12137

• MDL： MFCD12923392
• Inchi： 1S/C11H18BN3O4S/c1-10(2)11(3,4)19-12(18-10)7-5-8(20(14,16)17)9(13)15-6-7/h5-6H,1-4H3,(H2,13,15)(H2,14,16,17)
• InChI Key： SXJBLRHPTZLDAB-UHFFFAOYSA-N
• SMILES： S(C1=C(N)N=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 299.1111074g/mol
• Monoisotopic Mass: 299.1111074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Additional information on 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide

Comprehensive Overview of 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide (CAS No. 1086063-51-5)

2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide, with the CAS number 1086063-51-5, is a specialized boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is part of the growing class of boron-containing compounds, which are widely recognized for their unique properties in cross-coupling reactions, such as the Suzuki-Miyaura reaction. The presence of both the amino and sulfonamide functional groups in its structure makes it a versatile intermediate for the synthesis of biologically active molecules.

In recent years, the demand for boron-based compounds has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers are particularly interested in 1086063-51-5 because of its potential role in designing kinase inhibitors and antibody-drug conjugates (ADCs). The compound's dioxaborolane moiety enhances its stability and reactivity, making it a valuable building block in organic synthesis.

One of the most frequently asked questions about 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide is its solubility and compatibility with various solvents. Studies indicate that it exhibits good solubility in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in high-throughput screening and combinatorial chemistry. Additionally, its stability under physiological conditions makes it a promising candidate for in vitro and in vivo studies.

The compound's CAS no 1086063-51-5 is often associated with queries about its synthetic routes and scalability. Recent advancements in flow chemistry and microwave-assisted synthesis have enabled more efficient production of this boronic ester, reducing costs and improving yields. Its compatibility with palladium-catalyzed reactions further expands its utility in constructing complex molecular architectures.

Another hot topic in the scientific community is the role of boron-containing compounds in cancer therapy. 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide has been investigated for its potential to modulate protein-protein interactions (PPIs) and disrupt signaling pathways involved in tumor growth. Its ability to act as a warhead in targeted therapies has sparked interest in both academia and the pharmaceutical industry.

From an SEO perspective, keywords such as "boronic acid derivatives," "Suzuki-Miyaura coupling," and "drug discovery intermediates" are highly relevant to this compound. Users often search for "how to synthesize 1086063-51-5" or "applications of pyridinesulfonamide derivatives," reflecting the growing demand for detailed technical information. By addressing these queries, this article aims to provide a comprehensive resource for chemists and researchers.

In conclusion, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinesulfonamide (CAS no 1086063-51-5) represents a critical tool in modern synthetic and medicinal chemistry. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in the development of next-generation therapeutics. As the field evolves, this compound is likely to play an even more prominent role in addressing unmet medical needs.